Cas no 2377606-05-6 ((2-Isopropoxy-6-methylpyridin-3-yl)boronic acid)

• Product Name: (2-Isopropoxy-6-methylpyridin-3-yl)boronic acid
• CAS No: 2377606-05-6
• MF: C₉H₁₄BNO₃
• MW: 195.023362636566
• CID: 5524158
• Update Time: 2025-10-28

(2-Isopropoxy-6-methylpyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Isopropoxy-6-methylpyridin-3-yl)boronic acid

• Inchi： 1S/C9H14BNO3/c1-6(2)14-9-8(10(12)13)5-4-7(3)11-9/h4-6,12-13H,1-3H3
• InChI Key： OTBQOEUVZNLZMA-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(C)N=C1OC(C)C)(O)O

Additional information on (2-Isopropoxy-6-methylpyridin-3-yl)boronic acid

The Chemical Compound CAS No. 2377606-05-6: (2-Isopropoxy-6-methylpyridin-3-yl)boronic Acid

(2-Isopropoxy-6-methylpyridin-3-yl)boronic acid, identified by the CAS registry number 2377606-05-6, is a specialized organic compound with significant applications in the fields of organic synthesis, materials science, and pharmaceutical research. This compound belongs to the class of boronic acids, which are widely used as intermediates in cross-coupling reactions, particularly the Suzuki-Miyaura coupling reaction. The structure of this compound consists of a pyridine ring substituted with an isopropoxy group at the 2-position, a methyl group at the 6-position, and a boronic acid group at the 3-position. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of (2-isopropoxy-6-methylpyridin-3-yl)boronic acid typically involves multi-step organic synthesis strategies. The starting material is often a pyridine derivative, which undergoes functionalization to introduce the isopropoxy and methyl groups at specific positions. The introduction of the boronic acid group is usually achieved through nucleophilic aromatic substitution or other specialized methods, depending on the electronic environment of the pyridine ring. The precise control of reaction conditions, such as temperature, solvent, and catalysts, is crucial to ensure high yields and purity of the final product.

One of the most notable applications of this compound is in the field of drug discovery and development. Boronic acids like (2-isopropoxy-6-methylpyridin-3-yl)boronic acid are valuable intermediates in the construction of complex molecular frameworks. For instance, they can be used in Suzuki-Miyaura coupling reactions to form biaryl structures, which are common motifs in many pharmaceutical agents. Recent studies have highlighted their potential in developing novel therapies for diseases such as cancer, inflammation, and neurodegenerative disorders.

In addition to its role in medicinal chemistry, this compound has also found applications in materials science. Boronic acids are known for their ability to participate in various cross-coupling reactions that lead to the formation of advanced materials with tailored properties. For example, they can be used in the synthesis of conductive polymers or as building blocks for nanomaterials with specific electronic characteristics. The integration of this compound into such materials has been explored in recent research articles published in high-impact journals like Nature Materials and Advanced Materials.

The chemical stability and reactivity of (2-isopropoxy-6-methylpyridin-3-yl)boronic acid make it an attractive candidate for various industrial applications as well. Its ability to undergo controlled transformations under mild conditions has made it a preferred choice for large-scale syntheses in pharmaceutical manufacturing. Furthermore, its compatibility with modern analytical techniques ensures that it can be easily characterized using methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Recent advancements in computational chemistry have also shed light on the electronic properties and reactivity patterns of this compound. Quantum mechanical calculations have provided insights into its bonding characteristics and reaction mechanisms, enabling researchers to optimize synthetic pathways and predict product outcomes more accurately. These computational studies have been instrumental in guiding experimental work and have contributed significantly to our understanding of this compound's behavior in different chemical environments.

In conclusion, (2-isopropoxy-6-methylpyridin-3-yl)boronic acid (CAS No. 2377606-05-) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, materials science, and industrial chemistry. As research continues to uncover new possibilities for its use, this compound is poised to play an increasingly important role in advancing scientific innovation.